Cas no 37488-75-8 (dipotassium trisulphide)

• Product Name: dipotassium trisulphide
• CAS No: 37488-75-8
• MF: K₂S₃
• MW: 174.391597747803
• CID: 922330
• Update Time: 2024-05-30

dipotassium trisulphide Chemical and Physical Properties

Names and Identifiers

• dipotassium trisulphide
• Potassium sulfide (K2(S3))
• POTASSIUM TRISULFIDE
• DIPOTASSIUM TRISULFIDE

• Inchi： 1S/2K.H2S3/c;;1-3-2/h;;1-2H/q2*+1;/p-2
• InChI Key： YJGLJZCJQQYDRF-UHFFFAOYSA-L
• SMILES： S(S[K])S[K]

Computed Properties

• Exact Mass: 179.89100
• Monoisotopic Mass: 109.899484
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 75.90000
• LogP: -1.60620

dipotassium trisulphide Security Information

• Hazardous Material transportation number：UN 1382
• HazardClass：4.2
• PackingGroup：II
• Safety Term：4.2
• Packing Group：II
• Packing Group：II
• Hazard Level：4.2